Cas no 2137595-81-2 (1H-Pyrazol-3-amine, 1-(propoxymethyl)-)

• Product Name: 1H-Pyrazol-3-amine, 1-(propoxymethyl)-
• CAS No: 2137595-81-2
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5297480
• Update Time: 2025-11-02

1H-Pyrazol-3-amine, 1-(propoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-(propoxymethyl)-

• Inchi： 1S/C7H13N3O/c1-2-5-11-6-10-4-3-7(8)9-10/h3-4H,2,5-6H2,1H3,(H2,8,9)
• InChI Key： QDQGRYDVRMYCNT-UHFFFAOYSA-N
• SMILES： N1(COCCC)C=CC(N)=N1

Additional information on 1H-Pyrazol-3-amine, 1-(propoxymethyl)-

Comprehensive Overview of 1H-Pyrazol-3-amine, 1-(propoxymethyl)- (CAS No. 2137595-81-2)

1H-Pyrazol-3-amine, 1-(propoxymethyl)- (CAS No. 2137595-81-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole core and propoxymethyl substituent, is widely studied for its potential applications in drug discovery, agrochemicals, and advanced materials. Researchers and industry professionals are increasingly interested in its synthesis, properties, and versatile utility, making it a focal point in contemporary chemical research.

The molecular structure of 1H-Pyrazol-3-amine, 1-(propoxymethyl)- features a pyrazole ring, a five-membered heterocycle with two nitrogen atoms, which is known for its stability and reactivity. The addition of the propoxymethyl group enhances the compound's solubility and bioavailability, making it particularly valuable in pharmaceutical applications. With the growing demand for novel therapeutic agents, this compound is being explored for its potential as a building block in the development of new drugs targeting various diseases, including inflammatory disorders and metabolic syndromes.

One of the key reasons for the rising interest in 1H-Pyrazol-3-amine, 1-(propoxymethyl)- is its role in green chemistry and sustainable synthesis. As the chemical industry shifts toward environmentally friendly practices, researchers are investigating efficient and eco-friendly methods to synthesize this compound. Recent advancements in catalytic processes and solvent-free reactions have shown promise in reducing the environmental impact of its production, aligning with global sustainability goals.

In addition to its pharmaceutical potential, 1H-Pyrazol-3-amine, 1-(propoxymethyl)- is also being studied for its applications in material science. Its unique chemical properties make it a candidate for use in polymer modification, corrosion inhibitors, and even electronic materials. The compound's ability to form stable complexes with metals opens up possibilities for its use in catalysis and nanotechnology, areas that are rapidly evolving and highly relevant to modern industrial needs.

The market for 1H-Pyrazol-3-amine, 1-(propoxymethyl)- is expected to grow significantly in the coming years, driven by its diverse applications and the increasing demand for high-performance chemicals. Companies specializing in fine chemicals and custom synthesis are actively investing in research and development to optimize its production processes and expand its utility. This trend is further supported by the compound's compatibility with AI-driven drug discovery platforms, which are revolutionizing the way new molecules are identified and developed.

For researchers and industry professionals seeking detailed information on 1H-Pyrazol-3-amine, 1-(propoxymethyl)-, it is essential to consider its physicochemical properties, such as melting point, solubility, and stability under various conditions. These parameters are critical for determining its suitability for specific applications. Additionally, understanding the compound's safety profile and handling requirements is vital to ensure compliance with regulatory standards and workplace safety protocols.

In conclusion, 1H-Pyrazol-3-amine, 1-(propoxymethyl)- (CAS No. 2137595-81-2) represents a versatile and promising compound with wide-ranging applications in pharmaceuticals, materials science, and beyond. Its unique structural features and functional groups make it a valuable asset in modern chemistry, while its alignment with sustainability and innovation trends ensures its continued relevance in the years to come. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and industry.